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Compound of Interest

Compound Name: 2-(M-tolyl)isonicotinic acid

Cat. No.: B187396 Get Quote

An In-depth Technical Guide to the Chemical Properties of 2-(m-tolyl)isonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(m-tolyl)isonicotinic acid is a derivative of isonicotinic acid, a molecule of significant

interest in medicinal chemistry. Isonicotinic acid and its derivatives have a well-documented

history of diverse biological activities, including antimicrobial and anti-inflammatory properties.

[1] This technical guide provides a comprehensive overview of the known chemical properties

of 2-(m-tolyl)isonicotinic acid, alongside comparative data from related compounds to offer a

broader context for researchers. Due to the limited availability of specific experimental data for

this particular derivative, this guide also includes general experimental protocols and discusses

potential biological activities based on the broader class of isonicotinic acid derivatives.

Chemical Properties
A summary of the key chemical identifiers for 2-(m-tolyl)isonicotinic acid is provided below.
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Property Value Source

IUPAC Name
2-(3-methylphenyl)pyridine-4-

carboxylic acid
N/A

CAS Number 100004-94-2 [2]

Molecular Formula C₁₃H₁₁NO₂ [3]

Molecular Weight 213.23 g/mol [3]

SMILES Cc1cccc(c1)c2ccn(C=O)cc2 N/A

Quantitative Data
Specific experimental data for the melting point, boiling point, solubility, and pKa of 2-(m-
tolyl)isonicotinic acid are not readily available in the surveyed literature. However, data for

the parent compound, isonicotinic acid, and its isomers can provide useful estimates and

comparisons.
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Compound
Melting Point
(°C)

Boiling Point
(°C)

Solubility pKa

2-(m-

tolyl)isonicotinic

acid

Data not

available

Data not

available

Data not

available

Data not

available

Isonicotinic Acid ≥300 (lit.) 260 @ 15 mmHg

Sparingly soluble

in cold water,

more soluble in

hot water;

practically

insoluble in

benzene, ether,

and boiling

alcohol.[4]

4.96 @ 25°C[4]

2-(o-

tolyl)isonicotinic

acid

Data not

available

Data not

available

Data not

available

Data not

available

2-(p-

tolyl)isonicotinic

acid

Data not

available

Data not

available

Data not

available

Data not

available

2-Methylpyridine-

4-carboxylic acid

295-299

(decomposes)

Data not

available

Data not

available

Data not

available

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-(m-tolyl)isonicotinic
acid is not available in the reviewed literature, a general method can be adapted from the

synthesis of similar 2-aryl-isonicotinic acid derivatives. A plausible synthetic route is the Suzuki

coupling reaction.

General Synthesis Protocol via Suzuki Coupling
This protocol describes a general method for the synthesis of 2-aryl-nicotinic acids, which can

be adapted for 2-(m-tolyl)isonicotinic acid.
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Materials:

2-chloronicotinic acid

m-tolylboronic acid

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Sodium carbonate (Na₂CO₃)

Toluene

Ethanol

Water

Ethyl acetate

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

In a round-bottom flask, combine 2-chloronicotinic acid (1 equivalent), m-tolylboronic acid

(1.2 equivalents), palladium(II) acetate (0.05 equivalents), triphenylphosphine (0.1

equivalents), and sodium carbonate (2 equivalents).

Add a solvent mixture of toluene, ethanol, and water (e.g., in a 4:1:1 ratio).

Heat the reaction mixture to reflux under an inert atmosphere (e.g., nitrogen or argon) for 12-

16 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).
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After completion, cool the reaction mixture to room temperature.

Filter the mixture and concentrate the filtrate under reduced pressure.

Partition the residue between ethyl acetate and water.

Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

Concentrate the organic layer and purify the crude product by column chromatography on

silica gel to obtain 2-(m-tolyl)isonicotinic acid.

Characterization
The synthesized compound should be characterized using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be

acquired to confirm the structure.

Infrared (IR) Spectroscopy: To identify characteristic functional groups such as the carboxylic

acid O-H and C=O stretches.

Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular

formula.

Biological Activity and Signaling Pathways
Direct experimental data on the biological activity and affected signaling pathways of 2-(m-
tolyl)isonicotinic acid is limited. However, the isonicotinic acid scaffold is present in numerous

compounds with significant biological activities.

Derivatives of isonicotinic acid have been extensively studied for their anti-inflammatory and

antimicrobial properties.[1] For instance, isoniazid is a cornerstone drug for the treatment of

tuberculosis.[1] Other derivatives have shown potent inhibition of inflammatory mediators.[5]

A common mechanism for the anti-inflammatory activity of many compounds is the inhibition of

cyclooxygenase (COX) enzymes, which are key in the inflammatory pathway.

Hypothetical Signaling Pathway: COX-2 Inhibition
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The following diagram illustrates a simplified, hypothetical signaling pathway that could be

targeted by an anti-inflammatory isonicotinic acid derivative. It is important to note that this is a

representative pathway and has not been experimentally validated for 2-(m-tolyl)isonicotinic
acid.
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Caption: Hypothetical inhibition of the COX-2 pathway by 2-(m-tolyl)isonicotinic acid.

Experimental Workflow for Anti-Inflammatory Screening
The following diagram outlines a typical workflow for screening compounds for anti-

inflammatory activity.
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Caption: A typical experimental workflow for screening anti-inflammatory compounds.
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Conclusion
2-(m-tolyl)isonicotinic acid represents an interesting, yet under-characterized, molecule

within the broader family of isonicotinic acid derivatives. While specific experimental data on its

physicochemical properties and biological activities are currently lacking in the public domain,

its structural similarity to other biologically active isonicotinic acids suggests potential for further

investigation, particularly in the areas of anti-inflammatory and antimicrobial research. The

general protocols and comparative data provided in this guide are intended to serve as a

valuable resource for researchers initiating studies on this and related compounds. Further

experimental work is necessary to fully elucidate the chemical and biological profile of 2-(m-
tolyl)isonicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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